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Compound of Interest

Compound Name: 2-Iodo-6-nitrophenol

Cat. No.: B171258 Get Quote

Essential Safety and Handling Guide for 2-Iodo-
6-nitrophenol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Iodo-6-nitrophenol was not located. The

following guidance is synthesized from SDSs of structurally similar compounds, primarily 2-

nitrophenol, and should be used as a precautionary baseline.[1] It is imperative to conduct a

thorough risk assessment and consult with a qualified safety professional before handling this

chemical.

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals. The procedural recommendations are based

on established best practices for handling aromatic nitro compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Iodo-6-nitrophenol is anticipated to be harmful if swallowed, in contact with skin, or if

inhaled.[2][3] It may cause irritation to the skin, eyes, and respiratory tract.[3][4] Based on data

for analogous compounds, it is also expected to be very toxic to aquatic life with long-lasting

effects.[2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

required.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood.[1] If dust is

generated or ventilation is

inadequate, a NIOSH/MSHA

approved respirator is

recommended.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Body

A long-sleeved laboratory coat

or appropriate protective

clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is essential to minimize exposure and ensure the safe handling of

2-Iodo-6-nitrophenol.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[1]

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1][2]
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Assemble all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid the formation and inhalation of dust.[1][2][5]

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[3][6]

Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the laboratory area.

[3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep containers tightly closed.[3][6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation persists.[4][6]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[3][4]
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Disposal Plan
All waste containing 2-Iodo-6-nitrophenol must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.[2][7]

Waste Collection:

Collect waste in a designated, properly labeled, and sealed container. The label should

clearly state "Hazardous Waste" and the chemical name.[8]

Do not mix with other waste.[2]

Container Management:

Use a container compatible with the waste. The original container is often a suitable

choice.[8]

Keep the waste container tightly capped at all times, except when adding waste.[8]

Disposal Procedure:

Contact a licensed professional waste disposal service to dispose of the material.[9]

One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Workflow and Safety Protocols
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Safe Handling and Disposal Workflow for 2-Iodo-6-nitrophenol

Preparation
- Verify fume hood function

- Inspect PPE
- Prepare spill kit

Handling
- Weigh & transfer in fume hood

- Avoid dust generation
- Keep container closed

Proceed if safe

Storage
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

After use

Exposure Event

If exposure occurs

Waste Collection
- Designated, labeled container

- Do not mix wastes

Generate wasteFor subsequent use

First Aid & Medical Attention
- Follow specific procedures

- Report incident

Immediate action

After clearance

Disposal
- Contact licensed disposal service

- Follow all regulations

Container full

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Iodo-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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